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Compound of Interest

Compound Name: 2-Hexyldecanoic acid

Cat. No.: B1666272 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Hexyldecanoic Acid

For researchers, scientists, and drug development professionals, a thorough understanding of

the physicochemical properties of a compound is fundamental. This technical guide provides a

comprehensive overview of the core physical properties of 2-Hexyldecanoic acid (CAS No.

25354-97-6), a branched-chain fatty acid with increasing interest in various industrial and

research applications.

Chemical Identity
2-Hexyldecanoic acid is a saturated fatty acid with the molecular formula C16H32O2.[1][2][3]

Its branched structure, with a hexyl group at the alpha-position to the carboxylic acid, imparts

unique characteristics compared to its linear isomer, palmitic acid.[4][5]

Identifier Value

CAS Number 25354-97-6

Molecular Formula C16H32O2

Molecular Weight 256.42 g/mol

IUPAC Name 2-hexyldecanoic acid

Synonyms
Isopalmitic Acid, 7-Pentadecanecarboxylic acid,

C16 Guerbet fatty acid
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Physical Properties
The physical state of 2-Hexyldecanoic acid is typically a colorless to light yellow liquid or a

low-melting solid at room temperature. The quantitative physical properties are summarized in

the table below. It is important to note that minor variations in reported values can be attributed

to differences in measurement conditions and sample purity.

Property Value Conditions

Melting Point 10 °C

18 °C

<25 °C

Boiling Point 165-168 °C at 2 mmHg

268 °C at 760 mmHg

145 °C

150 °C

Density 0.88 g/cm³

0.874 g/mL at 25 °C

0.8817 g/cm³ at 20 °C

Refractive Index 1.4460 at 20 °C

1.45

Water Solubility 70.83 μg/L at 20 °C

Insoluble

Flash Point 174 °C

113 °C closed cup

pKa 4.90 ± 0.40 Predicted
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Experimental Protocols for Physical Property
Determination
While specific experimental protocols for 2-Hexyldecanoic acid are not extensively detailed in

the public domain, standard methodologies for fatty acid analysis are applicable.

Determination of Melting Point
The melting point of a fatty acid can be determined using a melting point apparatus. A small,

powdered sample is packed into a capillary tube and heated at a controlled rate. The

temperature range over which the substance transitions from a solid to a liquid is recorded as

the melting point. For substances with a low melting point like 2-Hexyldecanoic acid, a cooling

bath may be required to solidify the sample before determination.

Determination of Boiling Point
The boiling point is measured using distillation. The substance is heated in a distillation

apparatus, and the temperature at which the vapor pressure of the liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor is recorded. For high-boiling-point

substances, vacuum distillation is often employed to prevent decomposition, as indicated by

the boiling points reported at reduced pressure (e.g., 2 mmHg).

Determination of Density
Density is typically measured using a pycnometer or a digital density meter. The mass of a

known volume of the substance is determined at a specific temperature. The density is then

calculated by dividing the mass by the volume.

Determination of Refractive Index
A refractometer is used to measure the refractive index, which is the ratio of the speed of light

in a vacuum to the speed of light in the substance. This property is dependent on temperature

and the wavelength of light used.

Determination of Water Solubility
Water solubility can be determined by adding a known amount of the substance to a known

volume of water and allowing it to equilibrate. The concentration of the dissolved substance in
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the aqueous phase is then measured using an appropriate analytical technique, such as

chromatography or titration.

Synthesis and Experimental Workflow
The synthesis of 2-Hexyldecanoic acid can be achieved through various organic synthesis

routes. One common method involves the alkylation of an ester, followed by hydrolysis.

Synthesis of 2-Hexyldecanoic Acid

Methyl Octanoate

Alkylation1-Chlorohexane

Base (e.g., NaOH)

IntermediateStep 1 HydrolysisStep 2 2-Hexyldecanoic Acid

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 2-Hexyldecanoic acid.

The general workflow for the determination of the physical properties of a fatty acid like 2-
Hexyldecanoic acid involves several key stages, from sample preparation to data analysis.
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Experimental Workflow for Physical Property Determination

Sample Acquisition
(2-Hexyldecanoic Acid)

Purification
(e.g., Distillation, Chromatography)

Physical Property Measurement

Melting Point Boiling Point Density Refractive Index

Data Analysis and Comparison

Reporting of Results

Click to download full resolution via product page

Caption: General workflow for determining the physical properties of 2-Hexyldecanoic acid.

Applications and Relevance
2-Hexyldecanoic acid and its derivatives are utilized in a variety of fields. Its properties make

it suitable for use as an emollient in cosmetics, a component in lubricants, and as a surfactant.

In the pharmaceutical and drug development sectors, its character as a lipid can be exploited in

formulation and delivery systems. A comprehensive understanding of its physical properties is
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therefore crucial for formulation development, quality control, and ensuring the stability and

efficacy of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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